Clavulanate:Cellulose

Specification

• Description: Potassium clavulanate is a potassium salt having clavulanate as the counterion. It acts as a suicide inhibitor of bacterial beta-lactamase enzymes and has only weak anitbiotic activity when administered alone. However it can be used in combination with amoxicillin trihydrate (under the trade name Augmentin) for treatment of a variety of bacterial infections, where it prevents antibiotic inactivation by microbial lactamases. It has a role as an antibacterial drug, an EC 3.5.2.6 (beta-lactamase) inhibitor and an antimicrobial agent. It contains a clavulanate.; Clavulanate Potassium is a semi-synthetic beta-lactamase inhibitor isolated from streptomyces. Clavunalate potassium contains a beta-lactam ring and binds strongly to beta-lactamase at or near its active site. This protects other beta-lactam antibiotics from beta-lactamase catalysis. This drug is used in conjunction with beta-lactamase susceptible penicillins to treat infections caused by beta-lactamase producing organisms.; A beta-lactam antibiotic produced by the actinobacterium Streptomyces clavuligerus. It is a suicide inhibitor of bacterial beta-lactamase enzymes. Administered alone, it has only weak antibacterial activity against most organisms, but given in combination with other beta-lactam antibiotics it prevents antibiotic inactivation by microbial lactamase.; See also: Clavulanic Acid (has active moiety); Clavulanate potassium; ticarcillin disodium (component of); Amoxicillin Trihydrate; Clavulanate Potassium (component of).
• CAS No.: 61177-45-5
• Molecular Formula: C8H9KNO5
• Molecular Weight: 238.26 g/mol
• IUPAC Name: potassium;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Standard InChI: InChI=1S/C8H9NO5.K/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/b4-1-;/t6-,7-;/m1./s1
• Standard InChI Key: FERIANDDKNFRJI-JSYANWSFSA-N
• Isomeric SMILES: C1[C@@H]2N(C1=O)[C@H](/C(=C/CO)/O2)C(=O)O.[K]
• SMILES: C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-].[K+]
• Canonical SMILES: C1C2N(C1=O)C(C(=CCO)O2)C(=O)O.[K]